4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide
Description
4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide is a chemical compound with the molecular formula C12H20N4O . It is a derivative of pyrazole, a class of compounds that have been found to have significant medicinal properties .
Molecular Structure Analysis
The molecular structure of 4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, attached to a cyclopentyl group, an isopropyl group, and a carboxamide group .Physical And Chemical Properties Analysis
The molecular weight of 4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide is 236.31 . Additional physical and chemical properties are not provided in the sources retrieved.Future Directions
The future directions for research on 4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide and similar compounds could include further investigation into their potential medicinal properties, particularly their ability to inhibit CDK2 . Additionally, more research could be conducted to explore their synthesis processes and chemical reactions .
properties
IUPAC Name |
4-amino-N-cyclopentyl-1-propan-2-ylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c1-8(2)16-7-10(13)11(15-16)12(17)14-9-5-3-4-6-9/h7-9H,3-6,13H2,1-2H3,(H,14,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRNZGQKTTNPANH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(=N1)C(=O)NC2CCCC2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N-cyclopentyl-1-isopropyl-1H-pyrazole-3-carboxamide | |
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